Cas no 37739-71-2 ( )
structure
Product Name:
CAS No:37739-71-2
MF:C16H31NO4
MW:301.421645402908
CID:922577
PubChem ID:262636
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-[(5-ethoxy-5-oxopentyl)-ethylamino]pentanoate
- 5,5'-Aethylimino-di-valeriansaeure-diaethylester
- 5,5'-ethylimino-di-valeric acid diethyl ester
- AC1L67WL
- AG-J-80021
- AR-1I4573
- Bis-(4-aethoxycarbonyl-butyl)-aethyl-amin
- CTK4H8739
- diethyl 5,5'-(ethylimino)dipentanoate
- NSC96523
- DTXSID30294415
- NSC-96523
- 37739-71-2
-
-
- Inchi: 1S/C16H31NO4/c1-4-17(13-9-7-11-15(18)20-5-2)14-10-8-12-16(19)21-6-3/h4-14H2,1-3H3
- InChI Key: QKAZSQGIMOBQGD-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCN(CC)CCCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 301.22543
- Monoisotopic Mass: 301.22530847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84
- LogP: 2.77510
Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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